Cas no 1000560-93-9 (2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine)

• Product Name: 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine
• CAS No: 1000560-93-9
• MF: C₁₁H₁₄F₃N₃
• MW: 245.24417257309
• MDL: MFCD09924740
• CID: 5175676
• PubChem ID: 71778219
• Update Time: 2025-06-28

2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl)ethan-1-amine
• 2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethan-1-amine
• starbld0010324
• 2-Quinazolineethanamine, 5,6,7,8-tetrahydro-4-(trifluoromethyl)-
• 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine

• MDL： MFCD09924740
• Inchi： 1S/C11H14F3N3/c12-11(13,14)10-7-3-1-2-4-8(7)16-9(17-10)5-6-15/h1-6,15H2
• InChI Key： NXPBYKOZDURIJC-UHFFFAOYSA-N
• SMILES： FC(C1=C2C(CCCC2)=NC(CCN)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8

Additional information on 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine

Professional Introduction to Compound with CAS No. 1000560-93-9 and Product Name: 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine

The compound identified by the CAS number 1000560-93-9 and the product name 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group and a tetrahydroquinazoline core suggests unique electronic and steric properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the investigation of heterocyclic compounds due to their diverse biological activities. Among these, quinazoline derivatives have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific modification of 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine with a trifluoromethyl substituent enhances its pharmacological profile by influencing its metabolic stability and binding affinity to biological targets. This modification is particularly valuable in the development of drugs that require prolonged half-life and improved bioavailability.

The structural motif of tetrahydroquinazoline contributes to the compound's ability to interact with various enzymes and receptors. This scaffold is known to exhibit favorable pharmacokinetic properties, making it an attractive candidate for oral administration. The amine functional group at the terminal position further expands the compound's potential by allowing for further derivatization and conjugation with other pharmacophores. Such modifications can enhance target specificity and improve therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethyl group is particularly noteworthy due to its ability to modulate lipophilicity, metabolic stability, and electronic properties of molecules. In the context of 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine, this group likely contributes to increased binding affinity to protein targets while minimizing off-target effects. This balance is crucial for developing drugs with high selectivity and low toxicity.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and materials science due to its unique chemical properties. For instance, the combination of a nitrogen-rich heterocycle with a fluorinated alkyl chain may provide novel functionalities that are not readily achievable with simpler molecules. This interdisciplinary approach underscores the versatility of 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine as a building block for innovative chemical synthesis.

In terms of synthetic methodology, the preparation of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group often necessitates specialized reagents and catalysts to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules more efficiently than ever before. This progress has opened new avenues for developing structurally diverse compounds like 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine.

Evaluation of this compound's biological activity has been a focal point in recent research endeavors. In vitro assays have demonstrated promising results in several disease models, including cancer and inflammation-related disorders. The ability of 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylethan-1-amine to modulate key signaling pathways suggests its potential as a lead compound for drug development. Further preclinical studies are necessary to validate these findings and explore optimal dosing regimens.

The compound's interaction with biological targets has been investigated using computational modeling techniques. These studies have provided insights into its binding mechanism and predicted drug-like properties. Molecular dynamics simulations have revealed that the trifluoromethyl group plays a critical role in stabilizing interactions with protein receptors. This information is invaluable for designing analogs with enhanced potency and selectivity.

The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such compounds like 2-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-ylenalcanenaminetroduction must undergo comprehensive evaluation before entering clinical trials or reaching market approval. Collaborative efforts between academic researchers and industry scientists are essential for advancing such compounds through regulatory pathways efficiently.

Future directions in research may focus on optimizing synthetic routes to improve scalability while maintaining high purity standards required for pharmaceutical applications. Additionally exploring derivatives through structure-based drug design could uncover novel therapeutic agents based on this promising scaffold.